1-(2,5-dimethylphenyl)-3-(4-ethoxyphenyl)-3-hydroxy-3,5,6,7-tetrahydro-2H-imidazo[2,1-b][1,3]thiazin-1-ium bromide

• IUPAC Name: 1-(2,5-dimethylphenyl)-3-(4-ethoxyphenyl)-2,5,6,7-tetrahydroimidazo[2,1-b][1,3]thiazin-4-ium-3-ol;bromide
• InChI: InChI=1S/C22H27N2O2S.BrH/c1-4-26-19-10-8-18(9-11-19)22(25)15-23(21-24(22)12-5-13-27-21)20-14-16(2)6-7-17(20)3;/h6-11,14,25H,4-5,12-13,15H2,1-3H3;1H/q+1;/p-1
• InChI Key: XBGGLBSELCEQQX-UHFFFAOYSA-M
• Canonical SMILES: CCOC1=CC=C(C=C1)C2(CN(C3=[N+]2CCCS3)C4=C(C=CC(=C4)C)C)O.[Br-]
• Molecular Formula: C22H27BrN2O2S
• Molecular Weight: 463.4 g/mol

Description

1-(2,5-dimethylphenyl)-3-(4-ethoxyphenyl)-3-hydroxy-3,5,6,7-tetrahydro-2H-imidazo[2,1-b][1,3]thiazin-1-ium bromide is a useful research compound. Its molecular formula is C22H27BrN2O2S and its molecular weight is 463.43. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Structural Analysis

Compounds with structural similarities to the specified chemical have been studied for their synthesis methods, structural characterization, and potential applications. For example, the synthesis of binuclear copper(I) complexes and their characterization through IR, far-IR, UV–Vis, and NMR spectroscopy, alongside single-crystal X-ray diffraction methods, offer insights into the coordination chemistry and potential applications in catalysis or materials science (Cox, Aslanidis, & Karagiannidis, 2000).

Photoluminescence and Sensing Applications

Research on dimethylphenyl imidazole dicarboxylate-based lanthanide(III)-organic frameworks demonstrates the potential of such compounds in luminescence sensing of benzaldehyde-based derivatives, highlighting their use as fluorescence sensors (Shi et al., 2015). This application is significant for developing new materials for chemical sensing and imaging technologies.

Magnetic and Photochromic Properties

The study of multifunctional mononuclear bisthienylethene-cobalt(II) complexes has unveiled their slow magnetic relaxation and photochromic behavior, which are essential for data storage materials and molecular switches (Cao et al., 2015). These findings contribute to the development of multifunctional materials with potential applications in spintronics and photonic devices.

Computational and Spectroscopic Characterization

The reactivity of newly synthesized imidazole derivatives has been explored through spectroscopic characterization and computational studies, providing insights into their electronic structure and potential reactivity (Hossain et al., 2018). This research is crucial for designing compounds with specific properties for chemical synthesis or biological applications.

Antimicrobial Activity

Some imidazole derivatives have been synthesized and tested for their antimicrobial activities, indicating the potential of these compounds in developing new antibacterial and antifungal agents (Salman, Abdel-Aziem, & Alkubbat, 2015).